Cas no 33224-18-9 (3,5-Dicyanonitrobenzene)

• Product Name: 3,5-Dicyanonitrobenzene
• CAS No: 33224-18-9
• MF: C₈H₃N₃O₂
• MW: 173.128320932388
• MDL: MFCD00223486
• CID: 54030
• PubChem ID: 3793679
• Update Time: 2025-04-18

3,5-Dicyanonitrobenzene Chemical and Physical Properties

Names and Identifiers

• 3,5-Dicyanonitrobenzene
• 1,3-benzenedicarbonitrile, 5-nitro-; 5-Nitroisophthalonitrile; 5-nitrobenzene-1,3-dicarbonitrile
• 5-nitrobenzene-1,3-dicarbonitrile
• DTXSID10396502
• 33224-18-9
• AKOS005445084
• F97764
• SCHEMBL7090977
• STK367717

• MDL： MFCD00223486
• Inchi： 1S/C8H3N3O2/c9-4-6-1-7(5-10)3-8(2-6)11(12)13/h1-3H
• InChI Key： YFNQLBUHVOIDIP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C#N)C=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 173.02259
• Monoisotopic Mass: 173.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 93.4A^2

Experimental Properties

• Density: 1.41
• Boiling Point: 279.6 °C at 760 mmHg
• Flash Point: 279.6 °C at 760 mmHg
• Refractive Index: 1.602
• PSA: 90.72